Cas no 1315560-26-9 (propan-2-yl 2-oxo-1,2-dihydropyridine-3-carboxylate)

• Product Name: propan-2-yl 2-oxo-1,2-dihydropyridine-3-carboxylate
• CAS No: 1315560-26-9
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 2116360
• Update Time: 2023-11-20

propan-2-yl 2-oxo-1,2-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• isopropyl 2-oxo-1,2-dihydropyridine-3-carboxylate
• Isopropyl 2-hydroxynicotinate
• DLNSPIKCRMWPIE-UHFFFAOYSA-N
• propan-2-yl 2-hydroxypyridine-3-carboxylate
• 1-Methylethyl 2-oxo-1,2-dihydro-3-pyridinecarboxylate
• propan-2-yl 2-oxo-1,2-dihydropyridine-3-carboxylate

• Inchi： 1S/C9H11NO3/c1-6(2)13-9(12)7-4-3-5-10-8(7)11/h3-6H,1-2H3,(H,10,11)
• InChI Key： DLNSPIKCRMWPIE-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CNC1=O)=O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 289
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids